![molecular formula C15H22N6O2S B6435507 N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide CAS No. 2549031-09-4](/img/structure/B6435507.png)
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide (MPCP) is a cyclic sulfonamide compound that is used for a variety of scientific research applications. MPCP is a structural analogue of the naturally occurring purine nucleoside adenosine and is known for its ability to interact with a number of receptors in the human body, including adenosine and serotonin receptors. It is also used to study the pharmacological effects of adenosine and serotonin agonists and antagonists.
Scientific Research Applications
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide has a number of scientific research applications, including the study of adenosine and serotonin receptor agonists and antagonists. It is also used to study the pharmacological effects of adenosine and serotonin agonists and antagonists. Additionally, N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide is used to study the effects of adenosine receptor agonists on the cardiovascular system, as well as to study the effects of adenosine receptor antagonists on the nervous system.
Mechanism of Action
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide binds to adenosine and serotonin receptors in the body. Adenosine receptors are found in the heart, brain, and other tissues, and are involved in the regulation of cardiovascular and nervous system functions. Serotonin receptors are found in the brain and are involved in the regulation of mood and behavior. When N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide binds to these receptors, it activates them, resulting in various physiological effects.
Biochemical and Physiological Effects
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide has a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and respiration rate, as well as to decrease appetite, body temperature, and sleep. It also has been shown to modulate the release of hormones, such as adrenaline and cortisol, and to affect neurotransmitter levels, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and can be easily synthesized. Additionally, it has a high affinity for adenosine and serotonin receptors, making it an ideal tool for studying the pharmacological effects of these receptors. However, there are some limitations to using N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide in laboratory experiments. For example, it is not a very stable compound, and can degrade over time. Additionally, it can have adverse effects on the cardiovascular system if used in high doses.
Future Directions
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide has a number of potential future applications. It could be used to study the pharmacological effects of adenosine and serotonin agonists and antagonists in humans. Additionally, it could be used to study the effects of adenosine receptor agonists on the cardiovascular system, and to study the effects of adenosine receptor antagonists on the nervous system. Additionally, N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide could be used to study the effects of adenosine and serotonin agonists and antagonists on diseases such as depression and anxiety. Finally, N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide could be used to study the effects of adenosine and serotonin agonists and antagonists on various neurological disorders, such as Parkinson’s disease and Alzheimer’s disease.
Synthesis Methods
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide can be synthesized using several different methods. One method involves the reaction of 1-methyl-6-nitro-7H-purine-2-thione with cyclopropanesulfonamide. This reaction produces N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide as the main product. Other methods include the reaction of 1-methyl-7H-purine-2-thione with cyclopropanesulfonamide, and the reaction of 1-methyl-6-nitro-7H-purine-2-thione with N-methyl-3-chloropropanesulfonamide.
properties
IUPAC Name |
N-methyl-N-[1-(7-methylpurin-6-yl)piperidin-3-yl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N6O2S/c1-19-10-18-14-13(19)15(17-9-16-14)21-7-3-4-11(8-21)20(2)24(22,23)12-5-6-12/h9-12H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSSOYJQAKWMGAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1C(=NC=N2)N3CCCC(C3)N(C)S(=O)(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[1-(7-methyl-7H-purin-6-yl)piperidin-3-yl]cyclopropanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.